Cas no 36749-13-0 (3-ethoxypentane)
3-ethoxypentane structure
Product Name:3-ethoxypentane
3-ethoxypentane Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxypentane
- Pentane, 3-ethoxy-
- 36749-13-0
- 3-Ethoxypentane #
- SCHEMBL127172
- BMAINLNHNVARHJ-UHFFFAOYSA-N
- DTXSID90190207
- DB-262293
-
- Inchi： 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
- InChI Key： BMAINLNHNVARHJ-UHFFFAOYSA-N
- SMILES： O(CC)C(CC)CC
Computed Properties
- Exact Mass: 116.12018
- Monoisotopic Mass: 116.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 39.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.3
Experimental Properties
- Density: 0.7684 (estimate)
- Melting Point: -95.35°C (estimate)
- Boiling Point: 117.3°C (estimate)
- Flash Point: 9°C
- Refractive Index: 1.3897 (estimate)
- PSA: 9.23
3-ethoxypentane Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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